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Compound of Interest

(2-Amino-5-
Compound Name:
bromophenyl)methanol

Cat. No.: B151039

An In-depth Technical Guide to the Safe Handling and Storage of (2-Amino-5-
bromophenyl)methanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information, handling protocols, and storage
procedures for (2-Amino-5-bromophenyl)methanol (CAS No: 20712-12-3). The information is
intended to minimize risks and ensure the safety of laboratory personnel.

Chemical and Physical Properties

(2-Amino-5-bromophenyl)methanol is a chemical compound used in organic synthesis.[1] A
summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of (2-Amino-5-bromophenyl)methanol
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Property Value

Molecular Formula C7HsBrNO[2][3][4]

Molecular Weight 202.05 g/mol [2][3]
Appearance Light brown to brown solid[2]
Purity >98%[2][5][6]

Melting Point 112-113°CJ[2]

CAS Number 20712-12-3[3][4][5]

Hazard Identification and Safety Information

This compound is classified as harmful and an irritant.[2] Appropriate precautions must be
taken to avoid exposure.

Table 2: Hazard and Precautionary Statements

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://cymitquimica.com/products/54-OR400402/2-amino-5-bromophenylmethanol/
https://www.scbt.com/p/2-amino-5-bromophenyl-methanol-226713-43-5
https://www.keyorganics.net/2-amino-5-bromophenylmethanol-mfcd08234509-20712-12-3-c7h8brno.html
https://cymitquimica.com/products/54-OR400402/2-amino-5-bromophenylmethanol/
https://www.scbt.com/p/2-amino-5-bromophenyl-methanol-226713-43-5
https://cymitquimica.com/products/54-OR400402/2-amino-5-bromophenylmethanol/
https://cymitquimica.com/products/54-OR400402/2-amino-5-bromophenylmethanol/
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh2d6fdc78?context=bbe
https://www.chemscene.com/20712-12-3.html
https://cymitquimica.com/products/54-OR400402/2-amino-5-bromophenylmethanol/
https://www.scbt.com/p/2-amino-5-bromophenyl-methanol-226713-43-5
https://www.keyorganics.net/2-amino-5-bromophenylmethanol-mfcd08234509-20712-12-3-c7h8brno.html
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh2d6fdc78?context=bbe
https://cymitquimica.com/products/54-OR400402/2-amino-5-bromophenylmethanol/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Category Code Statement

GHS Pictogram GHS07 lslalt text

Signal Word Warning[5]

Hazard Statements H302 Harmful if swallowed.[5]

H315 Causes skin irritation.[2]
Causes serious eye irritation.
H319
[2]
May cause respirator
H335 Y P Y

irritation.[2]

Precautionary Statements

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr
ay.[5]

P280

Wear protective
gloves/protective clothing/eye

protection/face protection.[2]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if
present and easy to do.
Continue rinsing.[5]

Safe Handling and Experimental Protocols

Adherence to strict safety protocols is mandatory when handling (2-Amino-5-

bromophenyl)methanol.

Engineering Controls

e Ventilation: Use only in a chemical fume hood to minimize inhalation exposure.

Personal Protective Equipment (PPE)
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o Eye Protection: Wear chemical safety glasses or goggles.

» Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) to prevent skin
contact.

e Body Protection: Wear a lab coat or other appropriate protective clothing to prevent skin
exposure.

General Hygiene Practices

e Handle in accordance with good industrial hygiene and safety practices.
e Avoid contact with skin, eyes, and clothing.
e Wash hands thoroughly after handling.

e Do not eat, drink, or smoke in laboratory areas.

Accidental Release Measures

o Spill Cleanup: In case of a spill, vacate the area and ensure adequate ventilation. Wear
appropriate PPE. Absorb the spill with an inert material (e.g., vermiculite, sand) and place it
in a sealed container for disposal.

» Fire Fighting: Use dry powder, carbon dioxide, or chemical foam to extinguish fires.
Firefighters should wear a self-contained breathing apparatus and full protective gear.

First Aid Procedures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek medical attention if irritation develops.

¢ Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Seek medical attention.
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 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek medical attention.

Storage Procedures

Proper storage is crucial to maintain the stability and integrity of (2-Amino-5-
bromophenyl)methanol.

o General Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[2]
o Temperature: Keep refrigerated at 2-8°C for long-term storage.[5]

» Light and Air Sensitivity: The compound is light-sensitive.[2] Store in a dark place.[5] It is
recommended to store under an inert atmosphere, such as Argon.[2]

» Container: Keep the container sealed in a dry place.

Logical Workflow for Safe Chemical Handling

The following diagram illustrates the logical workflow for the safe handling of (2-Amino-5-
bromophenyl)methanol from receipt to disposal.
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Caption: Logical workflow for the safe handling of laboratory chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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